4-Cyclopropoxy-2-fluoro-1-iodobenzene

• Molecular Formula: C9H8FIO
• Molecular Weight: 278.06 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-fluoro-1-iodobenzene
• InChI: InChI=1S/C9H8FIO/c10-8-5-7(3-4-9(8)11)12-6-1-2-6/h3-6H,1-2H2
• InChI Key: INFNGNMGXQHHCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)I)F

Description

4-Cyclopropoxy-2-fluoro-1-iodobenzene is an organic compound with the molecular formula C9H8FIO and a molecular weight of 278.06 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a fluorine atom, and an iodine atom attached to a benzene ring. It is a versatile building block in organic synthesis and has applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-fluoro-1-iodobenzene typically involves the introduction of the cyclopropoxy group, fluorine atom, and iodine atom onto a benzene ring. One common method involves the use of cyclopropyl alcohol, 2-fluoroaniline, and iodine as starting materials. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-fluoro-1-iodobenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups through reactions such as the Suzuki-Miyaura coupling and the Sonogashira coupling.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions to modify the functional groups attached to the benzene ring.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: This reaction involves the use of palladium catalysts and boronic acids to substitute the iodine atom with other functional groups.

Sonogashira Coupling: This reaction uses palladium and copper catalysts along with alkynes to introduce alkynyl groups onto the benzene ring.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, the Suzuki-Miyaura coupling can produce various substituted benzene derivatives, while the Sonogashira coupling can yield alkynyl-substituted benzene compounds .

Scientific Research Applications

4-Cyclopropoxy-2-fluoro-1-iodobenzene has several applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in various cross-coupling reactions.

Biology: The compound can be used to study the effects of fluorine and iodine substitution on biological activity and molecular interactions.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-fluoro-1-iodobenzene involves its interaction with molecular targets and pathways in various chemical and biological systems. The presence of the cyclopropoxy, fluorine, and iodine groups can influence the compound’s reactivity and binding affinity to specific targets. For example, the fluorine atom can enhance the compound’s lipophilicity and metabolic stability, while the iodine atom can facilitate its use in radiolabeling and imaging studies .

Comparison with Similar Compounds

Similar Compounds

4-Fluoroiodobenzene: This compound has a similar structure but lacks the cyclopropoxy group.

2-Chloro-4-fluoro-1-iodobenzene: This compound has a chlorine atom instead of the cyclopropoxy group.

Uniqueness

4-Cyclopropoxy-2-fluoro-1-iodobenzene is unique due to the presence of the cyclopropoxy group, which can impart specific steric and electronic effects on the compound’s reactivity and interactions.